Cas no 927902-45-2 ((isoquinolin-3-yl)thiourea)

• Product Name: (isoquinolin-3-yl)thiourea
• CAS No: 927902-45-2
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• MDL: MFCD24566969
• CID: 4461074
• PubChem ID: 51003043
• Update Time: 2025-11-02

(isoquinolin-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-3-isoquinolinyl-
• (isoquinolin-3-yl)thiourea
• PVRYGASUIOWDMX-UHFFFAOYSA-N
• SCHEMBL2778547
• 927902-45-2
• EN300-26001541
• Isoquinolin-3-yl-thiourea
• n-isoquinolin-3-yl-thiourea

• MDL： MFCD24566969
• Inchi： 1S/C10H9N3S/c11-10(14)13-9-5-7-3-1-2-4-8(7)6-12-9/h1-6H,(H3,11,12,13,14)
• InChI Key： PVRYGASUIOWDMX-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=C2C=CC=CC2=CN=1

Computed Properties

• Exact Mass: 203.05171847Da
• Monoisotopic Mass: 203.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on (isoquinolin-3-yl)thiourea

Recent Advances in the Study of (Isoquinolin-3-yl)thiourea (CAS: 927902-45-2) in Chemical Biology and Pharmaceutical Research

The compound (isoquinolin-3-yl)thiourea (CAS: 927902-45-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights. The compound's isoquinoline core, coupled with the thiourea moiety, provides a versatile scaffold for drug discovery, particularly in targeting enzymes and protein-protein interactions implicated in various diseases.

Recent studies have highlighted the role of (isoquinolin-3-yl)thiourea as a potent inhibitor of specific kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The compound exhibited nanomolar inhibitory concentrations (IC50) against CDK2 and CDK9, suggesting its potential as a lead compound for anticancer therapeutics. Structural analysis revealed that the thiourea group forms key hydrogen bonds with the kinase's active site, while the isoquinoline ring engages in hydrophobic interactions, enhancing binding affinity.

In addition to its kinase inhibitory properties, (isoquinolin-3-yl)thiourea has shown promise in modulating protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology reported its ability to disrupt the interaction between p53 and MDM2, a well-known PPI target in cancer therapy. The compound's thiourea moiety was found to mimic the critical residues of p53, effectively competing with the native protein for MDM2 binding. This finding opens new avenues for developing small-molecule PPI inhibitors, a challenging yet highly sought-after class of therapeutics.

The synthetic accessibility of (isoquinolin-3-yl)thiourea has also been a focus of recent research. A novel one-pot synthesis method, published in Organic Letters in 2023, offers a high-yield route to this compound using readily available starting materials. The method involves the condensation of 3-aminoisoquinoline with thiophosgene, followed by reaction with primary amines. This streamlined synthesis not only improves scalability but also enables the rapid generation of analogs for structure-activity relationship (SAR) studies, facilitating further optimization of the compound's pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of (isoquinolin-3-yl)thiourea. Pharmacokinetic studies have indicated limited oral bioavailability, attributed to its poor solubility and metabolic instability. However, recent efforts in prodrug design and formulation strategies, such as nanoparticle encapsulation, have shown potential in overcoming these limitations. A 2024 study in Molecular Pharmaceutics demonstrated that a PEGylated liposomal formulation significantly improved the compound's plasma half-life and tumor accumulation in murine models, underscoring the importance of delivery systems in advancing this compound toward clinical applications.

In conclusion, (isoquinolin-3-yl)thiourea (CAS: 927902-45-2) represents a multifaceted tool in chemical biology and drug discovery, with demonstrated efficacy in targeting kinases and PPIs. Ongoing research continues to unravel its mechanistic nuances and explore strategies to enhance its drug-like properties. As synthetic methodologies and delivery technologies evolve, this compound holds substantial promise for the development of novel therapeutics, particularly in oncology. Future studies should focus on expanding its therapeutic scope and addressing pharmacokinetic challenges to fully realize its clinical potential.